Cas no 2649035-50-5 (1-Ethyl-1-isocyanatocyclopropane)

• Product Name: 1-Ethyl-1-isocyanatocyclopropane
• CAS No: 2649035-50-5
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 5849767
• PubChem ID: 83913880
• Update Time: 2025-10-24

1-Ethyl-1-isocyanatocyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1-isocyanatocyclopropane
• 2649035-50-5
• EN300-1839085
• 1-Ethyl-1-isocyanatocyclopropane

• Inchi： 1S/C6H9NO/c1-2-6(3-4-6)7-5-8/h2-4H2,1H3
• InChI Key： XJBXGMDWQPLDNY-UHFFFAOYSA-N
• SMILES： O=C=NC1(CC)CC1

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

Additional information on 1-Ethyl-1-isocyanatocyclopropane

1-Ethyl-1-isocyanatocyclopropane: A Comprehensive Overview

1-Ethyl-1-isocyanatocyclopropane (CAS No. 2649035-50-5) is a versatile organic compound that has garnered significant attention in the fields of polymer chemistry, materials science, and drug delivery systems. This compound, characterized by its unique cyclopropane ring structure and isocyanate functionality, exhibits remarkable reactivity and versatility in various chemical reactions. Recent advancements in synthetic methodologies and its applications have further solidified its position as a valuable building block in modern chemistry.

The molecular structure of 1-Ethyl-1-isocyanatocyclopropane consists of a cyclopropane ring substituted with an ethyl group and an isocyanate moiety. The cyclopropane ring, known for its high ring strain, imparts unique mechanical and electronic properties to the molecule. The isocyanate group, on the other hand, is highly reactive and can participate in nucleophilic additions, making it ideal for polymerization reactions. This combination of structural features makes 1-Ethyl-1-isocyanatocyclopropane a valuable precursor for synthesizing advanced materials such as polyurethanes, elastomers, and thermoplastic polymers.

Recent studies have explored the use of 1-Ethyl-1-isocyanatocyclopropane in the development of biodegradable polymers for medical applications. Researchers have found that the compound's reactivity can be tailored to produce polymers with controlled degradation rates, making them suitable for drug delivery systems and tissue engineering scaffolds. These findings highlight the potential of 1-Ethyl-1-isocyanatocyclopropane in advancing biomedical technologies.

In terms of synthesis, 1-Ethyl-1-isocyanatocyclopropane can be prepared through various methods, including the cycloaddition of ethylene with isonitriles or through the reaction of cyclopropene derivatives with isothiocyanates. These methods have been optimized to improve yield and purity, ensuring that the compound meets the high standards required for industrial and research applications.

The compound's reactivity also makes it a valuable tool in click chemistry, where it can be used to facilitate rapid and efficient bond formations. Recent advancements in click chemistry have expanded the scope of applications for 1-Ethyl-1-isocyanatocyclopropane, enabling its use in the synthesis of complex molecules with high precision.

From an environmental perspective, researchers are investigating the biodegradability and eco-friendliness of polymers derived from 1-Ethyl-1-isocyanatocyclopropane. Preliminary results suggest that these materials can degrade under specific conditions, reducing their environmental footprint compared to traditional plastics. This aligns with global efforts to develop sustainable materials for a greener future.

In conclusion, 1-Ethyl-1-isocyanatocyclopropane (CAS No. 2649035-50-5) is a multifaceted compound with a wide range of applications across various industries. Its unique structure and reactivity make it an invaluable tool in modern chemistry, driving innovation in materials science, biomedical engineering, and sustainable polymer development. As research continues to uncover new potential uses for this compound, its role in shaping future technologies will undoubtedly grow.